Cas no 732275-30-8 (2,5-Piperazinedione,3,3-bis(hydroxymethyl)-6-methyl-, (6S)-)

• Product Name: 2,5-Piperazinedione,3,3-bis(hydroxymethyl)-6-methyl-, (6S)-
• CAS No: 732275-30-8
• MF: C₇H₁₂N₂O₄
• MW: 188.181181907654
• CID: 559338
• PubChem ID: 45115715
• Update Time: 2025-04-19

2,5-Piperazinedione,3,3-bis(hydroxymethyl)-6-methyl-, (6S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3,3-bis(hydroxymethyl)-6-methyl-, (6S)-
• (6S)-3,3-Bis(hydroxymethyl)-6-methyl-2,5-piperazinedione
• (6S)-3,3-BIS(HYDROXYMETHYL)-6-METHYLPIPERAZINE-2,5-DIONE
• 2,5-Piperazinedione,3,3-bis(hydroxymethyl)-6-methyl-,(6S)-(9CI)
• 732275-30-8

• Inchi： 1S/C7H12N2O4/c1-4-5(12)9-7(2-10,3-11)6(13)8-4/h4,10-11H,2-3H2,1H3,(H,8,13)(H,9,12)/t4-/m0/s1
• InChI Key： SJDNIINUMLYOLN-BYPYZUCNSA-N
• SMILES： OCC1(CO)C(N[C@@H](C)C(N1)=O)=O

Computed Properties

• Exact Mass: 188.08
• Monoisotopic Mass: 188.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7A^2
• XLogP3: -1.9

Experimental Properties

• PSA: 105.64000
• LogP: -2.10390